ethyl 2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(3-methyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C13H15N3O3/c1-3-19-12(17)9-15-13(18)16(10(2)14-15)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key: RSSCLIWXBIKVBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)N(C(=N1)C)C2=CC=CC=C2
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

Ethyl 2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate is a chemical compound. It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel 2-ethoxy-4-[(5-oxo-3-phenyl-1,5-dihydro-1,2,4-triazol-4-ylimino)-methyl]-phenyl-4-methoxybenzoate (EPM) compound was successfully synthesized with a novel derived biologically important 1,2,4-triazole Schiff base.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques like FT-IR, UV–Vis, 1H-, and 13C-NMR spectroscopies. The optimized molecular structure, vibrational frequencies, ultraviolet–visible spectrums, and nuclear magnetic resonance values of the newly synthesized Schiff base were assessed through the use of density functional theory (DFT) with standard B3LYP/6–311++G (d,p) level.

Scientific Research Applications

Synthesis and Chemical Characterization

• The synthesis and characterization of derivatives related to "ethyl 2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate" have been explored in several studies. These compounds are synthesized through reactions involving ethyl acetoacetate and various substituted derivatives, yielding compounds with potential biological activities. The structural elucidation of these derivatives is performed using techniques such as X-ray diffraction, spectroscopy (IR, NMR), and elemental analysis, providing insights into their chemical properties and potential functionalities (Lavergne, Viallefont, & Daunis, 1975; Ahmed et al., 2013).

Antimicrobial and Biological Activities

• The antimicrobial and biological activities of triazole derivatives, including those similar to "ethyl 2-(3-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate," have been investigated. These compounds show promise in antimicrobial efficacy against various bacterial strains, highlighting their potential as leads for developing new antimicrobial agents (Fandaklı et al., 2012; Demirbas, Karaoglu, Demirbaş, & Sancak, 2004).